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Compound of Interest

3-Chloro-4-nitrobenzene-1-
Compound Name:
sulfonamide

CAS No.: 93745-74-5

Cat. No.: B2879946

Get Quote

\ J

CAS Number: 93745-74-5 Chemical Formula:

[1]
Executive Summary & Operational Directive

Objective: To execute the safe, compliant, and environmentally responsible disposal of 3-
Chloro-4-nitrobenzene-1-sulfonamide.

Core Directive: This compound is a halogenated nitroaromatic. It poses specific risks regarding
thermal stability and environmental persistence.[1][2] Under no circumstances should this
material be disposed of down the drain or in general municipal waste.[1] The only acceptable
end-of-life pathway is high-temperature incineration at a licensed facility equipped with
scrubbers for acid gas generation (
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Immediate Action Required:

e Segregate immediately from strong bases and reducing agents.[1]

e Label as "Hazardous Waste - Toxic - Halogenated Organic".

o Contain in chemically resistant containers (HDPE or Glass).

Chemical Identity & Hazard Profile

Understanding the physicochemical properties is the first step in risk mitigation. This compound

combines a nitro group (thermal sensitivity), a chlorine atom (halogenated waste stream), and a

sulfonamide group (weak acidity).[1]

Property Data Operational Implication
Use this exact ID for waste
CAS Number 93745-74-5 ,
manifests.[3]
Molecular Weight 236.63 g/mol

Physical State

Solid (typically

yellow/crystalline)

Dust control measures

required during transfer.

Low in water; soluble in polar

Bioaccumulative potential; Do

Solubility ]
organics (DMSO, DMF) not release to waterways.
Acidity ( ] Reacts with strong bases to
~10 (Sulfonamide proton)
) form salts.[1]

Primary Hazards

Skin/Eye Irritant, Aquatic

Toxicity, Potential Mutagen

Full PPE (Nitrile gloves, safety
goggles, lab coat) is

mandatory.[1]

Critical Incompatibilities (The "Red Flags")

o Strong Bases (NaOH, KOH): The sulfonamide proton is acidic.[1] Reaction with bases forms

salts which, while generally stable, alter the solubility profile and can complicate incineration.
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+ Reducing Agents (Hydrides, Metals): Risk of reducing the nitro group, potentially generating
heat or toxic aniline derivatives.[1]

¢ Oxidizers: Potential for uncontrolled exothermic reactions.

Pre-Disposal Segregation & Storage

Proper segregation is the primary defense against unplanned chemical reactions in the waste
stream.

Segregation Logic Diagram

3-Chloro-4-nitrobenzene-1-sulfonamide Waste

Is it Solid or Liquid?

Pure Substance / Contaminated Solids\Dissolved in Solvent

Solid Waste Stream Liquid Waste Stream

Container: Wide-mouth HDPE Jar Container: Solvent Safety Can
Label: 'Solid Hazardous Waste - Halogenated' Label: 'Halogenated Organic Solvents'
 Keep Separate .~ Keep Separate

CRITICAL: DO NOT MIX WITH:
- Strong Bases (Caustic Soda)

- Oxidizers (Peroxides)
- Reducing Agents
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Figure 1: Segregation logic ensuring chemical compatibility and safety.

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or Spill Debris)

o PPE Donning: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab
coat.[1] If dust is present, use an N95 respirator or work inside a fume hood.[1]

o Container Selection: Use a dedicated wide-mouth jar made of HDPE (High-Density
Polyethylene) or Glass. Avoid metal containers due to potential corrosion from hydrolysis
products (

).

o Transfer: Carefully transfer the solid into the container. Do not fill beyond 90% capacity.
o Labeling: Attach a hazardous waste tag immediately.

o Constituents: "3-Chloro-4-nitrobenzene-1-sulfonamide” (95-100%).

o Hazard Checkboxes: Toxic, Irritant.[1][4]

o Waste Code (US RCRA): Label as "Hazardous Waste" (Non-listed, toxicity characteristic).
[1]

o Waste Code (EU EWC):07 05 13* (Solid wastes containing hazardous substances).

o Storage: Store in a satellite accumulation area (SAA) away from bases and heat sources
until pickup.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)[2]

e Solvent Compatibility: Ensure the solvent carrier is compatible with the waste container
(usually HDPE or fluorinated plastic).
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 Classification: This must go into the Halogenated Solvent waste stream.

o Why? The chlorine atom requires the incinerator to have specific scrubbing capabilities to
neutralize hydrogen chloride gas evolved during combustion. Putting this in "Non-
Halogenated" waste can damage standard incinerators or violate air emission permits.[1]

» pH Check: Ensure the solution is neutral or slightly acidic. If the solution is basic (pH > 9),
neutralize carefully with dilute acid (e.qg.,

) before adding to the waste container to prevent heat generation or salt precipitation in the
drum.[1]

e Labeling:

o Constituents: List the solvent (e.g., "Dichloromethane 90%") and the solute ("3-Chloro-4-
nitrobenzene-1-sulfonamide 10%").

o Waste Code (EU EWC):07 05 01* (Aqueous washing liquids/mother liquors) or 07 05 04*
(Organic solvents).

Professional Disposal Pathways & Regulatory
Coding

Self-disposal (e.g., benchtop destruction) is not recommended for this compound due to the
stability risks of the nitro group and the generation of toxic byproducts.[1] You must utilize a

licensed hazardous waste contractor.[1]

Waste Classification Codes
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Region Regulation Code Description

It is not a P- or U-
listed waste. However,
it must be managed
as Hazardous Waste
due to toxicity.[1][4] If
ignitable solvents are
present, use D0O01.[1]

[5]

USA RCRA Not Listed

Solid wastes
EU/UK EWC/LoW 07 0513 containing hazardous

substances.

Other organic

solvents, washing
EU/UK EWC/LoW 07 0504 o

liquids and mother

liquors.[1]

The Destruction Process (For Your Knowledge)

When you hand this waste to a contractor (e.g., Veolia, Clean Harbors, Triumvirate), it
undergoes Rotary Kiln Incineration:

e Thermal Destruction: Waste is fired at >1000°C.

o [1]
o [1]

e Gas Scrubbing: The exhaust gas passes through a caustic scrubber (NaOH spray) to
neutralize the

and

before release.

Emergency Spill Response
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Minor Spill (< 10g):
 |solate: Alert nearby personnel.
e Protect: Wear PPE.

o Contain: Cover with a dry absorbent (vermiculite or sand). Do not use sawdust (combustible)
as the nitro group is an oxidizer source in potential fire conditions.

o Clean: Sweep up carefully to avoid dust generation. Place in the solid hazardous waste
container.

o Decontaminate: Wipe the surface with water and detergent. Dispose of the wipes in the
same hazardous waste bin.[1]

Major Spill (> 100g or Solution):
o Evacuate: Clear the lab.
o Ventilate: If volatile solvents are involved, increase ventilation.[1]

o Contact: Call your institution's EHS (Environmental Health & Safety) or emergency response
team immediately.

Operational Workflow Diagram

Click to download full resolution via product page
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Figure 2: Operational decision tree for waste stream classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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